Cas no 169750-42-9 (tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate)

Tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate is a fluorinated pyrrolidine derivative commonly used as an intermediate in pharmaceutical synthesis. Its key advantages include the presence of a fluorine atom, which enhances metabolic stability and binding affinity in drug molecules, and the tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective amine protection and deprotection in multistep syntheses. The cis-configuration of the 4-fluoro and 3-carbamate substituents provides stereochemical control, making it valuable for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for developing CNS-targeting agents, protease inhibitors, and other therapeutic molecules requiring rigid, fluorinated scaffolds. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate structure

169750-42-9 structure

Product Name:tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate

CAS No:169750-42-9

MF:C₉H₁₇FN₂O₂

MW:204.241885900497

MDL:MFCD18791660

CID:905199

PubChem ID:70112905

Update Time:2025-06-29

tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [(3R,4S)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel-
- tert-Butyl (cis-4-fluoropyrrolidin-3-yl)carbamate
- cis-(3-Boc-amino)-4-fluoropyrrolidine
- tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
- tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
- TERT-BUTYL N-(4-FLUOROPYRROLIDIN-3-YL)CARBAMATE
- TERT-BUTYL (4-FLUORO-3-PYRROLIDINYL)CARBAMATE
- tert-Butyl ((3R,4S)-4-fluoropyrrolidin-3-yl)carbamate
- (3-Boc-amino)-4-fluoropyrrolidine
- tert-butyl (trans-4-fluoropyrrolidin-3-yl)carbamate
- tert-Butyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate
- Carbamic acid, N-[(3S,4R)-4-fluoro-3-pyrrol
- cis-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- (3R,4S)-3-(Boc-amino)-4-fluoropyrrolidine
- AKOS027253325
- A882076
- (3r,4s)-3-(boc-amino)-4-fluoro-pyrrolidine
- CS-0058651
- 1033718-91-0
- MFCD24368650
- cis-3-(boc-amino)-4-fluoropyrrolidine
- tert-butyl (3R,4S)-4-fluoropyrrolidin-3-ylcarbamate
- tert-butyl((3R,4S)-4-fluoropyrrolidin-3-yl)carbamate
- 169750-42-9
- tert-Butyl N-[(3R,4S)-4-fluoropyrrolidin-3-yl]carbamate
- (3R,4S)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- AS-34554
- Carbamic acid, (4-fluoro-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, cis-
- PB38722
- SCHEMBL7505549
- MDL： MFCD18791660
- Inchi： 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-7-5-11-4-6(7)10/h6-7,11H,4-5H2,1-3H3,(H,12,13)/t6-,7+/m0/s1
- InChI Key： BZSDDSIFAGBZLT-NKWVEPMBSA-N
- SMILES： F[C@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 204.12740595g/mol
Monoisotopic Mass: 204.12740595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4
XLogP3: 0.8

tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Pricemore >>

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